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Compound of Interest

Compound Name: N-Pivaloylglycine

Cat. No.: B010963

Disclaimer: A specific Safety Data Sheet (SDS) for N-Pivaloylglycine could not be located.
The following guidance is based on general best practices for handling solid laboratory
chemicals with unknown hazards and information from SDSs of structurally similar compounds,
which suggest potential for skin, eye, and respiratory irritation. It is imperative to handle this
compound with caution and adhere to the principle of "As Low As Reasonably Achievable"
(ALARA) for exposure.

This document provides essential safety protocols, operational procedures, and disposal plans
for laboratory personnel, including researchers, scientists, and drug development
professionals, working with N-Pivaloylglycine.

l. Immediate Safety and Hazard Information

While specific hazard data for N-Pivaloylglycine is not readily available, it should be treated
as a potentially hazardous substance. Based on analogous compounds, potential hazards may
include:

Skin Irritation: May cause redness and discomfort upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

Harmful if Swallowed: Ingestion may lead to adverse health effects.
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Emergency First Aid Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the required PPE for handling N-Pivaloylglycine.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards. A
face shield should be worn in
addition to goggles when there
is a risk of splashing or

significant dust generation.

Protects against airborne
particles and potential

splashes.

Hand Protection

Nitrile or neoprene gloves.
Inspect gloves for integrity
before use. Double gloving is
recommended for extended
handling periods or when

preparing solutions.

Prevents direct skin contact

with the chemical.

Body Protection

A fully buttoned, long-sleeved

laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated respirator should
be used when handling the
powder outside of a certified
chemical fume hood or glove
box, or when dust generation

is likely.

Minimizes the inhalation of

airborne particles.

Foot Protection

Closed-toe, closed-heel shoes.

Protects feet from spills and

falling objects.

lll. Operational Plan: Step-by-Step Handling

Procedures

This section outlines the procedural steps for the safe handling of N-Pivaloylglycine from

receipt to use in experimental protocols.

1. Receiving and Storage:
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e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.

e The recommended storage temperature is typically between 2°C and 8°C.[1][2]

o Ensure the container is tightly sealed when not in use.

2. Weighing and Aliquoting (Solid Form):

 All weighing and handling of the solid compound should be performed in a certified chemical
fume hood or a glove box to control dust.

» Before starting, ensure the work area is clean and uncluttered.

o Use appropriate tools (e.g., spatulas, weighing paper) and handle them carefully to minimize
dust generation.

» After weighing, securely seal the primary container and the prepared aliquot.

3. Solution Preparation:

e When preparing solutions, slowly add the solid N-Pivaloylglycine to the solvent to avoid
splashing.

« If the dissolution process is exothermic, use an ice bath to control the temperature.

» Ensure the solution is well-mixed before use.

IV. Disposal Plan

Proper disposal of N-Pivaloylglycine and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

 All solid waste, including unused N-Pivaloylglycine, contaminated gloves, weighing paper,
and other disposable materials, must be collected in a designated, clearly labeled hazardous
waste container.

» Do not mix this waste stream with other laboratory waste unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.

2. Liquid Waste:

e Solutions containing N-Pivaloylglycine should be collected in a separate, labeled
hazardous waste container for liquid chemical waste.
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e Do not dispose of N-Pivaloylglycine solutions down the drain.
3. Container Disposal:

» Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be
collected as hazardous liquid waste.

 After rinsing, deface the label on the empty container before disposing of it according to
institutional guidelines.

4. Final Disposal:

» All hazardous waste must be disposed of through your institution's EHS-approved hazardous
waste management program.

V. Quantitative Data Summary

Parameter Value Source
CAS Number 23891-96-5 [11[2]
Molecular Formula C7H13NOs [11[2]
Molecular Weight 159.18 g/mol [1][2]
Storage Temperature 2-8°C [1][2]

VI. Experimental Workflow Diagram

The following diagram illustrates the key stages in the safe handling and disposal of N-
Pivaloylglycine.
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Caption: Workflow for safe handling of N-Pivaloylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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